[3-[(4-Methylpyrazol-1-yl)methyl]phenyl]-piperidin-1-ylmethanone

• IUPAC Name: [3-[(4-methylpyrazol-1-yl)methyl]phenyl]-piperidin-1-ylmethanone
• InChI: InChI=1S/C17H21N3O/c1-14-11-18-20(12-14)13-15-6-5-7-16(10-15)17(21)19-8-3-2-4-9-19/h5-7,10-12H,2-4,8-9,13H2,1H3
• InChI Key: AINFUZXCNVIHGX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(N=C1)CC2=CC(=CC=C2)C(=O)N3CCCCC3
• Molecular Formula: C17H21N3O
• Molecular Weight: 283.37 g/mol

Description

[3-[(4-Methylpyrazol-1-yl)methyl]phenyl]-piperidin-1-ylmethanone, also known as MPPM, is a chemical compound that has been extensively studied for its potential use in scientific research. MPPM is a small molecule that belongs to the class of piperidine derivatives, which have been shown to have a range of biological activities.

Mechanism of Action

The mechanism of action of [3-[(4-Methylpyrazol-1-yl)methyl]phenyl]-piperidin-1-ylmethanone is not fully understood, but it is believed to act as a dopamine D2 receptor agonist. This means that it binds to the dopamine D2 receptor and activates it, leading to an increase in dopamine release. This increase in dopamine release is thought to be responsible for the biochemical and physiological effects observed with [3-[(4-Methylpyrazol-1-yl)methyl]phenyl]-piperidin-1-ylmethanone.
Biochemical and Physiological Effects:
[3-[(4-Methylpyrazol-1-yl)methyl]phenyl]-piperidin-1-ylmethanone has been shown to have a range of biochemical and physiological effects. In animal studies, [3-[(4-Methylpyrazol-1-yl)methyl]phenyl]-piperidin-1-ylmethanone has been shown to increase locomotor activity and induce hyperactivity. Additionally, [3-[(4-Methylpyrazol-1-yl)methyl]phenyl]-piperidin-1-ylmethanone has been shown to increase dopamine release in the striatum, which is a key brain region involved in motor control and reward processing.

Advantages and Limitations for Lab Experiments

One of the main advantages of using [3-[(4-Methylpyrazol-1-yl)methyl]phenyl]-piperidin-1-ylmethanone in lab experiments is its selectivity for the dopamine D2 receptor. This allows researchers to study the function of this receptor specifically, without affecting other neurotransmitter systems. Additionally, [3-[(4-Methylpyrazol-1-yl)methyl]phenyl]-piperidin-1-ylmethanone has been shown to be stable and easy to use in a range of experimental settings. However, one limitation of using [3-[(4-Methylpyrazol-1-yl)methyl]phenyl]-piperidin-1-ylmethanone is its potential toxicity, which needs to be carefully monitored in lab experiments.

Future Directions

There are several future directions for research on [3-[(4-Methylpyrazol-1-yl)methyl]phenyl]-piperidin-1-ylmethanone. One area of interest is its potential use in the treatment of Parkinson's disease and other neurological disorders. Additionally, further studies are needed to fully understand the mechanism of action of [3-[(4-Methylpyrazol-1-yl)methyl]phenyl]-piperidin-1-ylmethanone and its effects on other neurotransmitter systems. Finally, the development of new synthesis methods for [3-[(4-Methylpyrazol-1-yl)methyl]phenyl]-piperidin-1-ylmethanone could lead to more efficient and cost-effective production of this compound.

Synthesis Methods

The synthesis of [3-[(4-Methylpyrazol-1-yl)methyl]phenyl]-piperidin-1-ylmethanone involves the reaction of 4-methylpyrazole-1-carboxylic acid with 4-(chloromethyl)phenylpiperidine in the presence of a base. The resulting product is then treated with 1-(4-fluorophenyl)ethanone to obtain [3-[(4-Methylpyrazol-1-yl)methyl]phenyl]-piperidin-1-ylmethanone. This synthesis method has been reported in a number of scientific journals and has been shown to be effective in producing high yields of [3-[(4-Methylpyrazol-1-yl)methyl]phenyl]-piperidin-1-ylmethanone.

Scientific Research Applications

[3-[(4-Methylpyrazol-1-yl)methyl]phenyl]-piperidin-1-ylmethanone has been studied for its potential use in a range of scientific research applications. One of the most promising areas of research is its use as a tool for studying the function of the dopamine D2 receptor. [3-[(4-Methylpyrazol-1-yl)methyl]phenyl]-piperidin-1-ylmethanone has been shown to selectively bind to the dopamine D2 receptor and can be used to study its function in vivo and in vitro. Additionally, [3-[(4-Methylpyrazol-1-yl)methyl]phenyl]-piperidin-1-ylmethanone has been studied for its potential use in the treatment of Parkinson's disease and other neurological disorders.